Domiphen bromide

Description

Domiphen bromide is a quaternary ammonium compound primarily used as a topically administered antiseptic agent . It shares actions and uses similar to cationic surfactants . This compound is employed as an active ingredient in some children's painkiller medicines, specifically in ibuprofen suspensions, alongside other components like maltitol liquid, water, and glycerol .

As a quaternary antiseptic, domiphen bromide has demonstrated efficacy in treating acute infectious dental diseases . A study involving patients with these conditions showed that administering 0.5 mg of domiphen bromide every 4-6 hours led to a significant decrease in pain and inflammation after two days . The treatment also improved prognosis and reduced the duration of illness . Furthermore, domiphen bromide has shown potent activity in blocking human ether-a-go-go related gene (HERG) channels .

Chemically, domiphen bromide features a molecular formula of C22H40BrNO and a molecular weight of 414.472 . Synonyms for domiphen bromide include dodecyldimethyl(2-phenoxyethyl)ammonium bromide and phenododecinium bromide .

• CAS No.: 538-71-6
• Product Name: Domiphen bromide
• Molecular Formula: C22H40NO.Br; C22H40BrNO
• Molecular Weight: 414.5 g/mol
• IUPAC Name: dodecyl-dimethyl-(2-phenoxyethyl)azanium;bromide
• Standard InChI: InChI=1S/C22H40NO.BrH/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22;/h13-15,17-18H,4-12,16,19-21H2,1-3H3;1H/q+1;/p-1
• Standard InChIKey: OJIYIVCMRYCWSE-UHFFFAOYSA-M
• SMILES: CCCCCCCCCCCC[N+](C)(C)CCOC1=CC=CC=C1.[Br-]
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)CCOC1=CC=CC=C1.[Br-]
• Appearance: White Solid
• Purity: > 95%
• Synonyms: N,N-Dimethyl-N-(2-phenoxyethyl)-1-dodecanaminium Bromide (1:1); Dodecyldimethyl(2-phenoxyethyl)a mmonium Bromide
• PubChem Compound: 10866
• Last Modified: Aug 15 2023